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Compound of Interest

Compound Name: N-Acetyl-5-acetoxytryptamine

CAS No.: 28026-16-6

Cat. No.: B1596998

Get Quote

Executive Summary & Chemical Profile
N-Acetyl-5-acetoxytryptamine (often referred to as N,O-Diacetylserotonin) is a structural

analog of melatonin and an acetylated derivative of serotonin. While often used as an analytical

standard or synthetic intermediate, its structural similarity to potent neurohormones

necessitates strict containment protocols.

Unlike simple organic solvents, the primary risk here is not acute toxicity or flammability, but

bioactivity. Improper disposal into municipal water systems can contribute to endocrine

disruption in aquatic ecosystems. Therefore, this compound must be managed as Non-

Hazardous Pharmaceutical Waste destined for high-temperature incineration.
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Parameter Detail

Chemical Name N-[2-(5-acetyloxy-1H-indol-3-yl)ethyl]acetamide

Common Synonyms
N,O-Diacetylserotonin; 5-Acetoxy-N-

acetyltryptamine

Chemical Class Indole alkaloid; Melatonin derivative

Bioactivity Melatonin receptor agonist/analog (Hormonal)

RCRA Status
Non-Regulated (Not P-listed or U-listed), but

requires "Best Management Practice" (BMP)

Waste Code
NON-HAZ (or state-specific code for

pharmaceutical waste)

Immediate Containment: Spill Response Protocol
Goal: Prevent surface contamination and aerosolization.

If N-Acetyl-5-acetoxytryptamine is spilled in the laboratory, do not treat it as a benign powder.

Follow this specific chain of custody:

Isolate: Mark the area. If the spill is >10g or involves a solution >100mL, evacuate non-

essential personnel.

PPE Up:

Respiratory: N95 mask (minimum) or P100 respirator if powder is fine/dusty. Reason:

Indoles can be respiratory irritants and are bioactive upon inhalation.

Skin: Nitrile gloves (Double gloving recommended for solutions).

Eyes: Safety goggles (Standard ANSI Z87.1).

Neutralize/Collect:

Solids: Do not dry sweep. Use a wet wipe or damp paper towel to capture dust without

aerosolizing it. Place directly into a rigid waste container.
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Liquids: Absorb with vermiculite or chem-pads. Do not use combustible materials

(sawdust) if the solvent is flammable.

Decontaminate: Wash the surface with 10% bleach solution followed by 70% ethanol.

Reason: Oxidation helps degrade the indole ring structure.

Routine Disposal Procedures
Goal: Zero discharge to sewer systems.

This protocol distinguishes between solid waste (pure compound) and liquid waste (reaction

mixtures).

A. Solid Waste (Pure Substance or Contaminated Solids)
Method: High-Temperature Incineration.

Container: Clear, sealable polyethylene bag or rigid plastic jar.

Labeling: Must read "Non-Hazardous Pharmaceutical Waste - For Incineration Only."

Prohibition:NEVER dispose of in regular trash or biohazard bags (unless the biohazard

stream is specifically slated for incineration, not autoclaving). Autoclaving does not

guarantee the destruction of the chemical structure.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)
Method: Solvent-Based Incineration.

Segregation:

If dissolved in Halogenated Solvents (DCM, Chloroform): Segregate into "Halogenated

Waste."

If dissolved in Non-Halogenated Solvents (Methanol, DMSO, Water): Segregate into "Non-

Halogenated Organic Waste."

Trace Contamination: Aqueous rinses containing trace amounts (<0.1%) should be collected

in the "Aqueous Chemical Waste" carboy, not poured down the sink.
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Decision Logic & Workflow (Visualized)
The following diagram outlines the critical decision-making process for disposing of N-Acetyl-5-
acetoxytryptamine.

Waste Generated:
N-Acetyl-5-acetoxytryptamine

Determine Physical State

Liquid / Solution Solid / Powder / Debris

Check Solvent Type

Halogenated Solvent
(e.g., DCM)

Non-Halogenated Solvent
(e.g., MeOH, DMSO) Aqueous Buffer/Water

Dispose: Halogenated Waste Stream
(High Temp Incineration)

Dispose: Organic Waste Stream
(Fuel Blending/Incineration)

Do NOT Drain Pour

Seal in Poly Bag/Jar

Dispose: Pharm Waste Stream
(Destruction Incineration)

Label: Pharm Waste

Click to download full resolution via product page

Figure 1: Decision tree for the segregation of indole-derivative waste streams. Note that all

paths lead to incineration to ensure thermal destruction of the bioactive pharmacophore.

Scientific Rationale: Why Incineration?
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As scientists, we must understand the why behind the protocol.

Bioaccumulation: Indole derivatives like N-Acetyl-5-acetoxytryptamine are lipophilic. If

released into waterways via the sink, they can bypass standard wastewater treatment plant

(WWTP) filtration.

Endocrine Disruption: Even at nanogram/liter concentrations, melatonin analogs can disrupt

the circadian rhythms and reproductive cycles of aquatic life (fish and amphibians).

Thermal Destruction: The indole ring is stable. Chemical oxidation (bleach) is effective for

surface cleaning but unreliable for bulk disposal. High-temperature incineration (>1000°C) is

the only method validated to break the indole core into benign combustion products (CO2,

H2O, NOx).

Verification & Record Keeping
To ensure this protocol is a "self-validating system":

Mass Balance: Log the incoming mass of the standard vs. the mass disposed of. Significant

discrepancies indicate uncontained loss (spills or aerosolization).

Manifesting: Ensure your waste contractor lists "Non-Hazardous Pharmaceutical Waste" on

the manifest. Keep these records for 3 years (or per local regulation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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